Cas no 37962-92-8 (9-ethyl-3h-purine-2,6-dione)
9-ethyl-3h-purine-2,6-dione structure
Product Name:9-ethyl-3h-purine-2,6-dione
CAS No:37962-92-8
MF:C7H8N4O2
MW:180.16402053833
CID:922812
PubChem ID:227475
Update Time:2025-04-19
9-ethyl-3h-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 9-ethyl-3h-purine-2,6-dione
- 9-Aethyl-3,9-dihydro-purin-2,6-dion
- 9-Aethylxanthin
- 9-Aethyl-xanthin
- 9-ethyl-3,9-dihydro-1h-purine-2,6-dione
- 9-ethyl-3,9-dihydro-purine-2,6-dione
- AC1L5FIQ
- AC1Q6KE6
- AR-1H5569
- CTK4H9071
- NSC19075
- SureCN380137
- 37962-92-8
- 9-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
- SCHEMBL380137
- DTXSID10280917
- 9-ethyl-1H-purine-2,6(3H,9H)-dione
- NSC-19075
- DS-001694
-
- Inchi: 1S/C7H8N4O2/c1-2-11-3-8-4-5(11)9-7(13)10-6(4)12/h3H,2H2,1H3,(H2,9,10,12,13)
- InChI Key: DGYYSFOHNFAMAB-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(N1)=O)N(C=N2)CC
Computed Properties
- Exact Mass: 180.06484
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 76.02
- LogP: -0.56720
9-ethyl-3h-purine-2,6-dione Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
37962-92-8 (9-ethyl-3h-purine-2,6-dione) Related Products
- 1198-33-0(9-Methylxanthine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk